Cas no 61248-68-8 (Phenol, 2,6-dimethyl-3-(1-methylpropyl)-)

Phenol, 2,6-dimethyl-3-(1-methylpropyl)- structure
61248-68-8 structure
Product Name:Phenol, 2,6-dimethyl-3-(1-methylpropyl)-
CAS No:61248-68-8
MF:C12H18O
MW:178.270723819733
CID:487177
PubChem ID:12351084
Update Time:2025-04-19

Phenol, 2,6-dimethyl-3-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,6-dimethyl-3-(1-methylpropyl)-
    • 3-butan-2-yl-2,6-dimethylphenol
    • 61248-68-8
    • 3-(Butan-2-yl)-2,6-dimethylphenol
    • DTXSID30493300
    • Inchi: 1S/C12H18O/c1-5-8(2)11-7-6-9(3)12(13)10(11)4/h6-8,13H,5H2,1-4H3
    • InChI Key: MQYPPOWAWDMESY-UHFFFAOYSA-N
    • SMILES: OC1=C(C)C=CC(=C1C)C(C)CC

Computed Properties

  • Exact Mass: 178.13584
  • Monoisotopic Mass: 178.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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